Cas no 67492-17-5 (N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-nonadecanamide)

• Product Name: N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-nonadecanamide
• CAS No: 67492-17-5
• MF: C₃₇H₇₃NO₃
• MW: 579.980432271957
• CID: 4656686
• PubChem ID: 52931126
• Update Time: 2024-10-28

N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-nonadecanamide Chemical and Physical Properties

Names and Identifiers

• C19 Ceramide (d18:1/19:0)
• Nonadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• C19-Ceramide
• LMSP02010032
• 67492-17-5
• AKOS040754892
• CHEBI:142377
• N-((2S,3R,E)-1,3-Dihydroxyoctadec-4-en-2-yl)nonadecanamide
• N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]nonadecanamide
• Cer(d18:1/19:0)
• N-(nonadecanoyl)-sphing-4-enine
• N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-nonadecanamide

• Inchi： 1S/C37H73NO3/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-37(41)38-35(34-39)36(40)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h30,32,35-36,39-40H,3-29,31,33-34H2,1-2H3,(H,38,41)/b32-30+/t35-,36+/m0/s1
• InChI Key： SNMLDULQFHAZRC-RQDJVNCUSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 579.55904519g/mol
• Monoisotopic Mass: 579.55904519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 33
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides